molecular formula C8H14OSSi B8275356 2-Trimethylsilyl-3-methoxythiophene

2-Trimethylsilyl-3-methoxythiophene

Cat. No.: B8275356
M. Wt: 186.35 g/mol
InChI Key: NTKRVUIPMMZXFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Trimethylsilyl-3-methoxythiophene is a useful research compound. Its molecular formula is C8H14OSSi and its molecular weight is 186.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H14OSSi

Molecular Weight

186.35 g/mol

IUPAC Name

(3-methoxythiophen-2-yl)-trimethylsilane

InChI

InChI=1S/C8H14OSSi/c1-9-7-5-6-10-8(7)11(2,3)4/h5-6H,1-4H3

InChI Key

NTKRVUIPMMZXFL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(SC=C1)[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of n-BuLi (19.7 mL of 1.6 M in hexanes, 31.5 mmol) is added dropwise to a solution of 3-methoxythiophene (3.0 g, 26.3 mmol) in anhydrous Et2O (20 mL) under nitrogen at −70° C. The mixture is stirred at −70° C. for 2 hr. Chlorotrimethylsilane (4.5 mL, 35.4 mmol) is added slowly to the solution. The mixture is warmed to room temperature and stirred for 3 hr. The reaction is quenched with water (50 mL) and hexanes (100 mL). The aqueous layer is extracted with hexanes (50 mL). The combined organic extracts are dried (Na2SO4), filtered and concentrated. The crude product is chromatographed on silica gel, eluting with hexanes to afford the title compound (4.0 g, 82%) as a colorless liquid.
Quantity
19.7 mL
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
4.5 mL
Type
reactant
Reaction Step Two
Yield
82%

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